N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1)

• IUPAC Name: N,N-dimethyl-N'-(4-methylphenyl)methanimidamide;2,4,6-trinitrophenol
• InChI: InChI=1S/C10H14N2.C6H3N3O7/c1-9-4-6-10(7-5-9)11-8-12(2)3;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h4-8H,1-3H3;1-2,10H
• InChI Key: WDDVYQMPYMTBSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=CN(C)C.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C16H17N5O7
• Molecular Weight: 391.34 g/mol

Description

N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1), also known as DMITNP, is a complex compound that has gained significant attention in the field of scientific research. The compound is synthesized through a specific method and has been found to have numerous applications in various areas of research.

Mechanism of Action

The mechanism of action of N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) is not fully understood. However, studies have shown that the compound interacts with certain proteins and enzymes in the body, leading to its various biological effects.
Biochemical and Physiological Effects
N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) has been found to have various biochemical and physiological effects. The compound has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. Additionally, N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) has been found to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) in lab experiments is its high sensitivity and selectivity towards certain explosives. This makes it a valuable tool in detecting and identifying explosive materials. Additionally, the compound has been found to have anti-cancer and antimicrobial properties, making it a potential candidate for the development of new drugs.
However, there are also limitations to using N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) in lab experiments. The compound is highly reactive and can be dangerous if not handled properly. Additionally, the synthesis method for N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) is complex and requires specialized equipment and expertise.

Future Directions

There are numerous future directions for research on N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1). One potential direction is the further development of the compound as a tool for explosives detection. Additionally, research could focus on the potential use of N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) in the treatment of cancer and the development of new antibiotics.
Conclusion
In conclusion, N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) is a complex compound that has numerous applications in scientific research. The compound is synthesized through a specific method and has been found to have high sensitivity and selectivity towards certain explosives, as well as anti-cancer and antimicrobial properties. While there are limitations to using N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) in lab experiments, there are also numerous future directions for research on the compound.

Synthesis Methods

N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) is synthesized through a specific method that involves the reaction of N,N-dimethylformamide dimethyl acetal with 2,4,6-trinitrophenol in the presence of a catalyst. The reaction leads to the formation of N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1), which is a yellow crystalline solid.

Scientific Research Applications

N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) has been found to have numerous applications in scientific research. One of the primary applications is in the field of explosives detection. The compound has been shown to have a high sensitivity and selectivity towards certain explosives, making it a valuable tool in detecting and identifying explosive materials.
N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) has also been studied for its potential use in the treatment of cancer. Studies have shown that the compound has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, N,N-dimethyl-N'-(4-methylphenyl)imidoformamide - 2,4,6-trinitrophenol (1:1) has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.